Cas no 108555-00-6 (4-nitrophenyl sulfamate)

• Product Name: 4-nitrophenyl sulfamate
• CAS No: 108555-00-6
• MF: C₆H₆N₂O₅S
• MW: 218.187240123749
• MDL: MFCD32220426
• CID: 1190018
• PubChem ID: 10420920
• Update Time: 2025-07-22

4-nitrophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, 4-nitrophenyl ester
• (4-nitrophenyl) sulfamate
• 4-nitrophenyl sulfamate
• 108555-00-6
• DTXSID20439616
• CHEMBL23258
• OLTVRSUIOUTBRQ-UHFFFAOYSA-N
• SCHEMBL3519559
• BDBM50098105
• Sulfamic acid 4-nitro-phenyl ester
• MFCD32220426
• SY264433
• AC9722
• EN300-1989426

• MDL： MFCD32220426
• Inchi： 1S/C6H6N2O5S/c7-14(11,12)13-6-3-1-5(2-4-6)8(9)10/h1-4H,(H2,7,11,12)
• InChI Key： OLTVRSUIOUTBRQ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.99978
• Monoisotopic Mass: 217.99974247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 112.53
• LogP: 2.48140

Additional information on 4-nitrophenyl sulfamate

Introduction to 4-nitrophenyl sulfamate (CAS No. 108555-00-6)

4-nitrophenyl sulfamate, identified by its Chemical Abstracts Service (CAS) number 108555-00-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and sulfamate functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications. The structural features of 4-nitrophenyl sulfamate contribute to its reactivity and utility in multiple domains, including drug discovery, material science, and catalysis.

The nitro group in 4-nitrophenyl sulfamate imparts a strong electron-withdrawing effect, which influences its interaction with other molecules. This property is particularly useful in medicinal chemistry, where such electron-deficient systems are often employed to enhance binding affinity and selectivity in drug design. Additionally, the sulfamate moiety introduces a polarizability that can modulate the compound's solubility and stability under different conditions. These characteristics make 4-nitrophenyl sulfamate a versatile building block for the synthesis of more complex molecules.

In recent years, researchers have been exploring the applications of 4-nitrophenyl sulfamate in the development of novel therapeutic agents. Its ability to participate in various chemical transformations, such as nucleophilic substitution and condensation reactions, allows for the construction of diverse pharmacophores. For instance, studies have demonstrated its role in the synthesis of sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties. The incorporation of the nitro group into these derivatives can further enhance their biological activity by influencing electronic distribution and steric interactions.

Moreover, the chemical stability of 4-nitrophenyl sulfamate under different environmental conditions has been a subject of interest. Investigations have shown that this compound maintains its integrity under moderate temperatures and pH ranges, making it suitable for industrial-scale applications. However, its reactivity with reducing agents or strong acids must be carefully controlled to prevent unwanted side reactions. These insights into its chemical behavior are crucial for optimizing synthetic protocols and ensuring consistent product quality.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 4-nitrophenyl sulfamate with biological targets. Molecular docking studies suggest that this compound can bind to specific enzymes and receptors, potentially modulating their activity. Such findings are particularly relevant in the context of enzyme inhibition research, where sulfonamides are widely used as lead compounds. The nitro group's ability to engage in hydrogen bonding and π-stacking interactions further enhances its binding potential.

The pharmaceutical industry has taken note of these properties, leading to several ongoing clinical trials where derivatives of 4-nitrophenyl sulfamate are being evaluated for their therapeutic efficacy. Preliminary results indicate promising outcomes in treating certain inflammatory disorders by leveraging the compound's dual functionality. The sulfamate group acts as a hinge point for molecular recognition, while the nitro group provides additional pharmacological modulation.

Beyond medicine, 4-nitrophenyl sulfamate finds applications in material science, particularly in the development of advanced polymers and coatings. Its incorporation into polymer matrices enhances thermal stability and mechanical strength due to its rigid structure. Additionally, the presence of polar functional groups improves adhesion properties, making it an attractive candidate for protective coatings.

The synthesis of 4-nitrophenyl sulfamate involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nitration followed by sulfonylation or vice versa. Each step must be optimized to maximize yield while minimizing byproducts. Advances in green chemistry have also led to more sustainable methods for producing this compound, emphasizing solvent-free reactions and catalytic processes.

In conclusion, 4-nitrophenyl sulfamate (CAS No. 108555-00-6) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and chemical research. Its unique structural features enable diverse functionalization and interaction with biological systems, making it a valuable tool for drug discovery and industrial processes. As research continues to uncover new possibilities for this compound, its significance is expected to grow further.